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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B027859 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 4-Ethylcyclohexanol, including detailed operational and disposal

plans to foster a culture of safety and build trust in laboratory chemical handling.

Physical & Chemical Properties and Exposure Limits
Understanding the fundamental properties and occupational exposure limits of 4-
Ethylcyclohexanol is the first step in safe handling. While specific occupational exposure

limits for 4-Ethylcyclohexanol are not established, data for the closely related compound,

Cyclohexanol, provides a valuable reference for risk assessment.
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Property/Parameter Value Reference

Chemical Formula C₈H₁₆O [1][2]

Molecular Weight 128.21 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[1]

Odor Mild, sweet odor [1]

Flash Point 77.78 °C (172.00 °F) [3]

Solubility Sparingly soluble in water [1]

Occupational Exposure Limits

(as Cyclohexanol)

OSHA PEL (8-hour TWA) 50 ppm (200 mg/m³) [2][4]

NIOSH REL (10-hour TWA) 50 ppm (200 mg/m³) [1][4]

ACGIH TLV (8-hour TWA) 50 ppm [1][4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.

Operational Plan: Step-by-Step Guidance for Safe
Handling
A systematic approach is crucial when working with 4-Ethylcyclohexanol. Follow these

procedural steps to minimize risk and ensure a safe operational workflow.

Engineering Controls
Ventilation: Always handle 4-Ethylcyclohexanol in a well-ventilated area.[4] A laboratory

fume hood is the preferred engineering control to minimize inhalation exposure.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4]
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Personal Protective Equipment (PPE)
The selection and proper use of PPE is a critical line of defense.

Eye and Face Protection: Wear chemical splash goggles that provide a tight seal around the

eyes.[1] In situations with a higher risk of splashing, a face shield should be worn in

conjunction with goggles.

Hand Protection: Wear chemical-resistant gloves. While specific breakthrough times for 4-
Ethylcyclohexanol are not readily available, gloves made of Nitrile or Neoprene are

generally recommended for protection against alcohols and similar organic compounds.

Always inspect gloves for any signs of degradation or perforation before use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

against skin contact. In cases of potential significant exposure, chemical-resistant coveralls

may be necessary.

Respiratory Protection: If engineering controls do not maintain exposure below

recommended limits, or during spill cleanup, respiratory protection is required. A NIOSH-

approved air-purifying respirator with an organic vapor (OV) cartridge is recommended.[5]

For higher concentrations, a powered air-purifying respirator (PAPR) with OV cartridges or a

supplied-air respirator may be necessary.[1]

Handling and Storage
Handling: Avoid direct contact with skin, eyes, and clothing.[4] Do not breathe vapors or

mists. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[4] Keep containers tightly closed when not in use.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain

the spill.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Clean: Clean the spill area thoroughly with soap and water.

Disposal Plan
Proper disposal of 4-Ethylcyclohexanol and its contaminated materials is essential to protect

the environment.

Waste Collection: Collect all waste containing 4-Ethylcyclohexanol in clearly labeled,

sealed containers.

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations.

Licensed Disposal Company: It is recommended to entrust the disposal to a licensed waste

disposal company.[4] Do not dispose of down the drain or in the regular trash.
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Experimental Workflow Visualization
To further clarify the safe handling process, the following diagram illustrates the logical

workflow from preparation to disposal.
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Safe Handling Workflow for 4-Ethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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